BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-Acetamidobenzoic acid safety data sheet
(SDS) and handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Acetamidobenzoic acid

Cat. No.: B1265492

An In-depth Technical Guide to 3-Acetamidobenzoic Acid: Safety Data and Handling
Protocols

This guide provides comprehensive safety and handling information for 3-Acetamidobenzoic
acid (CAS No: 587-48-4), intended for researchers, scientists, and professionals in drug
development. The following sections detail the compound's properties, hazards, and the
necessary precautions for its safe use in a laboratory setting.

Chemical Identification and Properties

3-Acetamidobenzoic acid, with the molecular formula CO9H9NOS, is also known as 3-
acetylaminobenzoic acid.[1] It is a derivative of benzoic acid and is commonly used as an
intermediate in organic synthesis.[2][3]

Table 1: Physical and Chemical Properties of 3-Acetamidobenzoic Acid
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Property Value Source
Molecular Weight 179.17 g/mol [4]
CAS Number 587-48-4 [4]

White to off-white or light
Appearance [31[5]
yellow powder/crystal

Physical State Solid [5]
Melting Point 245.0 to 251.0 °C [3]
Purity >99.0% [3]

3-Acetylaminobenzoic Acid, m-
Synonyms . o [1][6]
Acetamidobenzoic acid

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS), 3-Acetamidobenzoic acid is classified
as an irritant. The primary hazards are associated with skin, eye, and respiratory irritation.[1][4]

Table 2: GHS Hazard Statements for 3-Acetamidobenzoic Acid

Code Hazard Statement Classification
H315 Causes skin irritation Skin Irritation, Category 2
H319 Causes serious eye irritation Eye Irritation, Category 2

] o Specific target organ toxicity —
H335 May cause respiratory irritation ]
single exposure, Category 3

Source:[1][4]

The signal word associated with these hazards is "Warning".[4]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.
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Handling

Personnel should always wear appropriate personal protective equipment (PPE) when
handling this compound.[5] Handling should occur in a well-ventilated area, preferably within a
chemical fume hood, to keep airborne levels low.[5] Avoid the formation of dust.[5] Users
should wash hands thoroughly after handling and before eating, drinking, or smoking.[5]
Contaminated clothing should be removed and washed before reuse.[1]

Storage

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]
Keep it away from incompatible materials, such as strong oxidizing agents.[5][7]
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Review SDS

Preparation

Don Personal Protective Equipment (PPE)

Ensure Proper Ventilation (Fume Hood)

Weigh Compound Carefully
(Avoid Dust Formation)

Perform Experimental Work

Post-H

andling
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Clean Work Area & Equipment

l

Dispose of Waste in
Sealed, Labeled Containers

l

Remove PPE & Wash Hands
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Accidental Exposure Occurs

Exposure Route
» 4 4 4
Inhalation Skin Contact Eye Contact Ingestion
I

f irritation persists

J Immediate Action
Move to Fresh Air. Wash with plenty of soap & water. Rinse with water for 15+ minutes. Do NOT induce vomiting.
Provide artificial respiration if needed. Remove contaminated clothing. Remove contact lenses. Drink plenty of water.

if irritation persists

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [3-Acetamidobenzoic acid safety data sheet (SDS) and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1265492#3-acetamidobenzoic-acid-safety-data-
sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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